3-nitro-4-{[3-(trifluoromethyl)phenyl]sulfanyl}benzenecarbaldehyde O-(2,6-dichlorobenzyl)oxime

• IUPAC Name: (E)-N-[(2,6-dichlorophenyl)methoxy]-1-[3-nitro-4-[3-(trifluoromethyl)phenyl]sulfanylphenyl]methanimine
• InChI: InChI=1S/C21H13Cl2F3N2O3S/c22-17-5-2-6-18(23)16(17)12-31-27-11-13-7-8-20(19(9-13)28(29)30)32-15-4-1-3-14(10-15)21(24,25)26/h1-11H,12H2/b27-11+
• InChI Key: MVBPSHUQQZGVTQ-LUOAPIJWSA-N
• Canonical SMILES: C1=CC(=CC(=C1)SC2=C(C=C(C=C2)C=NOCC3=C(C=CC=C3Cl)Cl)[N+](=O)[O-])C(F)(F)F
• Isomeric SMILES: C1=CC(=CC(=C1)SC2=C(C=C(C=C2)/C=N/OCC3=C(C=CC=C3Cl)Cl)[N+](=O)[O-])C(F)(F)F
• Molecular Formula: C21H13Cl2F3N2O3S
• Molecular Weight: 501.3 g/mol

Description

3-nitro-4-{[3-(trifluoromethyl)phenyl]sulfanyl}benzenecarbaldehyde O-(2,6-dichlorobenzyl)oxime is a useful research compound. Its molecular formula is C21H13Cl2F3N2O3S and its molecular weight is 501.3. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Transformations

Synthesis of Nitrothiazoles : Nitrothiazoles and their derivatives, including oxime forms, have been synthesized through various chemical transformations. These compounds are valuable for their potential applications in medicinal chemistry and as intermediates in organic synthesis (Borthwick et al., 1974).

Rearrangements of Iminomethyl-triazoles : Structural isomers of iminomethyl-triazoles demonstrate interesting reactivity, including rearrangements that could be relevant to the study of similar compounds. These transformations are essential for understanding the behavior of nitrogen-containing heterocycles in various chemical contexts (L'abbé et al., 1990).

Applications in Organic Synthesis

Oximes as Intermediates : Oximes serve as crucial intermediates in the synthesis of a wide range of organic compounds. They are used as protected forms of aldehydes and ketones and play a significant role in rearrangement and cycloaddition reactions. The synthesis of oximes and their transformation into valuable chemical entities showcases their importance in organic synthesis (Rossiter & Dobbs, 2005).

Conversion of Oximes : The conversion of oximes to carbonyl compounds is a critical step in many synthetic pathways. Research demonstrates the efficient conversion of oximes using various reagents under mild conditions, highlighting the versatility of oximes in synthetic organic chemistry (Kim et al., 2010).

Advanced Materials and Catalysis

Nickel-Catalyzed Homoallylation : The nickel-catalyzed homoallylation of aldehydes presents an example of how complex molecules can be synthesized from simpler ones. This process illustrates the potential of metal-catalyzed reactions in creating compounds with significant complexity and functionality (Kimura et al., 2006).